Cas no 106325-23-9 (Cyclohexaneacetonitrile, 2-methyl-3-oxo-, cis-)

• Product Name: Cyclohexaneacetonitrile, 2-methyl-3-oxo-, cis-
• CAS No: 106325-23-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1176669
• Update Time: 2024-08-05

Cyclohexaneacetonitrile, 2-methyl-3-oxo-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetonitrile, 2-methyl-3-oxo-, cis-
• Cyclohexaneacetonitrile, 2-methyl-3-oxo-, cis- (9CI)

• Inchi： 1S/C9H13NO/c1-7-8(5-6-10)3-2-4-9(7)11/h7-8H,2-5H2,1H3/t7-,8+/m1/s1
• InChI Key： LHGYUOJPSCPQOX-SFYZADRCSA-N
• SMILES： [C@@H]1(CC#N)CCCC(=O)[C@@H]1C

Computed Properties

• Exact Mass: 151.09979

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 290.5±13.0 °C(Predicted)
• PSA: 40.86